Cas no 1806781-50-9 (2-Bromo-4-(difluoromethyl)-5-iodopyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-5-iodopyridine
• CAS No: 1806781-50-9
• MF: C₆H₃BrF₂IN
• MW: 333.899999856949
• CID: 4927309
• Update Time: 2025-10-29

2-Bromo-4-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H3BrF2IN/c7-5-1-3(6(8)9)4(10)2-11-5/h1-2,6H
• InChI Key： KCGJNRZSTHRRGF-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CC=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-4-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-5-iodopyridine (CAS No. 1806781-50-9)

2-Bromo-4-(difluoromethyl)-5-iodopyridine (CAS No. 1806781-50-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated pyridine derivative is characterized by its unique molecular structure, featuring bromo, difluoromethyl, and iodo substituents, which contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly exploring its potential as a key intermediate in the development of novel small-molecule drugs and crop protection agents, aligning with the growing demand for sustainable and targeted chemical solutions.

The compound's structural complexity makes it a valuable building block in cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its halogen-rich nature allows for selective functionalization, enabling the synthesis of diverse derivatives for structure-activity relationship (SAR) studies. Recent publications highlight its utility in constructing biaryl motifs, a common feature in many FDA-approved therapeutics. This aligns with the current industry focus on fragment-based drug discovery and late-stage diversification strategies.

From a material science perspective, 2-Bromo-4-(difluoromethyl)-5-iodopyridine has shown promise in the development of organic electronic materials. The electron-withdrawing effects of its substituents make it particularly interesting for designing n-type semiconductors, a hot topic in the search for more efficient OLED components and photovoltaic materials. This application resonates with the global push toward renewable energy technologies and green chemistry initiatives.

The compound's physicochemical properties have been extensively studied to support its various applications. With a molecular weight of 349.91 g/mol and multiple heavy atoms, it exhibits distinct spectroscopic signatures that facilitate reaction monitoring via NMR and LC-MS techniques. Its lipophilicity parameters (predicted LogP ≈ 2.8) make it particularly valuable in medicinal chemistry projects targeting CNS-penetrant molecules, addressing the pharmaceutical industry's need for blood-brain barrier permeable compounds.

Recent patent analyses reveal that 1806781-50-9 is increasingly referenced in applications related to kinase inhibitors and antiviral agents, reflecting the compound's relevance in addressing current health challenges. Its structural features allow for optimal molecular docking with various enzyme active sites, making it a valuable scaffold in computer-aided drug design (CADD) workflows. This connects with the rising interest in AI-driven drug discovery and virtual screening methodologies.

In the context of green chemistry advancements, synthetic protocols for 2-Bromo-4-(difluoromethyl)-5-iodopyridine have evolved to incorporate catalytic methods and atom-economical transformations. Modern approaches emphasize microwave-assisted synthesis and continuous flow chemistry techniques to improve yield and reduce environmental impact. These developments align with the pharmaceutical industry's commitment to process intensification and sustainable manufacturing practices.

Quality control of this compound presents unique analytical challenges due to its polyhalogenated structure. Advanced techniques such as HPLC-UV/HRMS and X-ray crystallography are often employed to ensure purity and confirm structural integrity. The compound's stability profile has been carefully characterized under various storage conditions, providing valuable data for chemical inventory management systems in research laboratories.

The commercial availability of CAS 1806781-50-9 from specialized fine chemical suppliers has expanded significantly in recent years, reflecting growing market demand. Pricing trends indicate its premium status as a high-value building block, with particular interest from contract research organizations and academic research groups working on innovative therapeutic approaches. This market dynamic mirrors the broader expansion of the custom synthesis sector in the chemical industry.

Looking forward, the scientific community anticipates new applications for 2-Bromo-4-(difluoromethyl)-5-iodopyridine in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its ability to serve as a versatile handle for bioorthogonal chemistry makes it particularly attractive for chemical biology studies. These developments position the compound at the forefront of next-generation drug discovery paradigms, ensuring its continued relevance in cutting-edge research.